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Cat. No.: B059624 Get Quote

In-Depth Technical Guide: 5'-Bromo-2',4'-
difluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 5'-Bromo-2',4'-difluoroacetophenone, a fluorinated organic compound of interest

in pharmaceutical and chemical research. This document details its appearance and solubility

characteristics, supported by experimental protocols and data presented for clarity and

practical application in a laboratory setting.

Physical and Chemical Properties
5'-Bromo-2',4'-difluoroacetophenone, with the Chemical Abstracts Service (CAS) registry

number 864773-64-8, is a substituted aromatic ketone. Its molecular formula is C₈H₅BrF₂O,

and it has a molecular weight of approximately 235.03 g/mol .[1][2] The structural formula of 5'-

Bromo-2',4'-difluoroacetophenone is presented below.

Structure:
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While specific descriptive data for 5'-Bromo-2',4'-difluoroacetophenone is not extensively

documented in readily available literature, analogous compounds such as 2-Bromo-2',4'-

difluoroacetophenone are described as a white or colorless to light yellow or light orange

powder or lump. It is anticipated that 5'-Bromo-2',4'-difluoroacetophenone exhibits a similar

crystalline solid appearance.

Solubility
Quantitative solubility data for 5'-Bromo-2',4'-difluoroacetophenone in a range of common

laboratory solvents is not widely published. However, based on its chemical structure—a

moderately polar aromatic ketone with halogen substituents—a general solubility profile can be

inferred. It is expected to be sparingly soluble in water and more soluble in organic solvents.

To provide a practical reference, the following table summarizes the predicted and observed

solubility of structurally similar aromatic ketones. Researchers should verify the solubility for

their specific applications.

Solvent
Predicted Solubility of 5'-Bromo-2',4'-
difluoroacetophenone

Water Sparingly Soluble / Insoluble

Methanol Soluble

Ethanol Soluble

Acetone Soluble

Dichloromethane Soluble

Diethyl Ether Soluble

Toluene Soluble

N,N-Dimethylformamide (DMF) Soluble

Dimethyl Sulfoxide (DMSO) Soluble
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The following sections provide detailed methodologies for the determination of the physical

appearance and solubility of 5'-Bromo-2',4'-difluoroacetophenone.

Determination of Physical Appearance
Objective: To visually characterize the physical state, color, and form of a solid sample of 5'-

Bromo-2',4'-difluoroacetophenone.

Materials:

Sample of 5'-Bromo-2',4'-difluoroacetophenone

Spatula

White weighing paper or watch glass

Microscope (optional)

Procedure:

Place a small, representative sample of the compound onto a clean, dry piece of white

weighing paper or a watch glass using a spatula.

Observe the sample under good lighting against the white background.

Record the physical state (e.g., crystalline solid, powder, amorphous solid).

Record the color of the sample (e.g., white, off-white, yellow).

Describe the form of the particles (e.g., fine powder, crystalline needles, granules).

For a more detailed examination of the crystal structure, a small amount of the sample can

be viewed under a microscope.

Qualitative Solubility Determination
Objective: To determine the qualitative solubility of 5'-Bromo-2',4'-difluoroacetophenone in a

range of common laboratory solvents.
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Materials:

Sample of 5'-Bromo-2',4'-difluoroacetophenone

A selection of solvents (e.g., water, methanol, ethanol, acetone, dichloromethane, toluene,

DMSO)

Test tubes and test tube rack

Vortex mixer or stirring rod

Spatula

Graduated cylinder or pipette

Procedure:

Label a series of test tubes, one for each solvent to be tested.

Add approximately 1 mL of each solvent to the corresponding test tube.

Add a small, accurately weighed amount (e.g., 10 mg) of 5'-Bromo-2',4'-

difluoroacetophenone to each test tube.

Agitate the mixture vigorously using a vortex mixer or by stirring with a clean glass rod for

30-60 seconds.

Visually inspect the solution to determine if the solid has dissolved completely.

Record the solubility as:

Soluble: The entire solid dissolves, forming a clear solution.

Sparingly Soluble: A significant portion of the solid dissolves, but some undissolved

particles remain.

Insoluble: The solid does not appear to dissolve.

Observations should be made at a controlled room temperature.
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Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the characterization of a newly

synthesized or procured chemical compound like 5'-Bromo-2',4'-difluoroacetophenone.

Figure 1. General Workflow for Chemical Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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